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Compound of Interest

Compound Name: (22R)-Budesonide-d6

Cat. No.: B7947187 Get Quote

Core Safety and Handling Guide for (22R)-
Budesonide-d6
(22R)-Budesonide-d6 is the deuterium-labeled form of (22R)-Budesonide, a specific epimer of

the glucocorticoid Budesonide.[1] As an isotopically labeled compound, its chemical and

biological properties are essentially the same as its non-labeled counterpart. Therefore, the

safety and handling precautions for Budesonide are directly applicable. This guide provides a

comprehensive overview of the safety data and handling procedures for researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
(22R)-Budesonide-d6 is classified as a hazardous substance. The primary health hazards are

associated with its pharmacological activity as a corticosteroid.

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H317: May cause an allergic skin reaction.[2]

H361: Suspected of damaging fertility or the unborn child.[2]
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H372: Causes damage to organs (specifically the adrenal gland) through prolonged or

repeated exposure if inhaled.[2]

H412: Harmful to aquatic life with long-lasting effects.[2]

Potential Health Effects:

Acute: May cause irritation to the skin, eyes, and respiratory tract.[3] Ingestion can be

harmful.[2] Symptoms of overexposure may include headache, nausea, abdominal pain, and

fatigue.[4]

Chronic: Prolonged or repeated exposure can lead to systemic corticosteroid effects,

including damage to the endocrine system.[4] It may also cause adverse reproductive

effects.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below.

Property Value

Chemical Formula C25H28D6O6

Molecular Weight 436.59 g/mol

Appearance White solid[3]

Melting Point 226.5°C (439.7°F)[3]

Solubility Information not available

Stability
Stable under recommended storage

conditions[5]

Handling and Storage
Proper handling and storage are crucial to ensure the safety of personnel and maintain the

integrity of the compound.

Handling:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/sigma/b7777?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/sigma/b7777?userType=undefined
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01222.pdf?1265922736
https://www.sigmaaldrich.com/JP/en/sds/sigma/b7777?userType=undefined
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/budesonide-er_tabs_mtr_nghs_en.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/budesonide-er_tabs_mtr_nghs_en.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/budesonide-er_tabs_mtr_nghs_en.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01222.pdf?1265922736
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01222.pdf?1265922736
https://pubchem.ncbi.nlm.nih.gov/compound/Budesonide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7947187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle in accordance with good industrial hygiene and safety practices.[4]

Use in a well-ventilated area, preferably in a fume hood or with local exhaust ventilation.[6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][8]

Store locked up.[2][4]

Protect from light and moisture.[4]

For maintaining product quality, storage in a freezer is recommended.[9]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling (22R)-
Budesonide-d6:

PPE Type Specification

Eye/Face Protection
Safety glasses with side shields or splash

goggles.[6]

Skin Protection
Wear suitable protective gloves and a lab coat

or full suit.[6]

Respiratory Protection

A NIOSH/MSHA-approved dust respirator

should be used if ventilation is inadequate or if

dust is generated.[3][6]
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First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the skin with plenty of soap

and water. Remove contaminated clothing and

wash it before reuse. If irritation or a rash

occurs, seek medical advice.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing and

seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison center or doctor if you feel

unwell.[2][4]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Evacuate personnel to a safe area.[4]

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up the spilled material and place it in a suitable container for disposal.[9]

Clean the contaminated area thoroughly.

Fire-Fighting:
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Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon

dioxide.[8]

Unsuitable Extinguishing Media: Do not use a water jet.[6]

Hazardous Combustion Products: Carbon oxides (CO, CO2) may be produced.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4]

Experimental Workflow: Handling and Preparation
The following diagram illustrates a standard workflow for handling and preparing (22R)-
Budesonide-d6 for experimental use in a research laboratory setting.
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Workflow for handling (22R)-Budesonide-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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